Cas no 84993-16-8 (4`-ForMylbenzo-12-crown-4)
4`-ForMylbenzo-12-crown-4 structure
Product Name:4`-ForMylbenzo-12-crown-4
CAS No:84993-16-8
MF:C13H16O5
MW:252.263144493103
CID:2855828
PubChem ID:697941
Update Time:2024-10-26
4`-ForMylbenzo-12-crown-4 Chemical and Physical Properties
Names and Identifiers
-
- 2,3-(4-formylbenzo)-1,4,7,10-tetraoxa-2-cyclododecene
- 4`-ForMylbenzo-12-crown-4
- 1,4,7,10-Benzotetraoxacyclododecin-12-carboxaldehyde, 2,3,5,6,8,9-hexahydro-
- AKOS001571868
- STL089768
- Oprea1_837616
- 2,3,5,6,8,9-Hexahydrobenzo[b][1,4,7,10]tetraoxacyclododecine-12-carbaldehyde
- AB01330879-02
- NCGC00338355-01
- 2,3,5,6,8,9-hexahydro-1,4,7,10-benzotetraoxacyclododecine-12-carbaldehyde
- 84993-16-8
- SCHEMBL16784221
-
- Inchi: 1S/C13H16O5/c14-10-11-1-2-12-13(9-11)18-8-6-16-4-3-15-5-7-17-12/h1-2,9-10H,3-8H2
- InChI Key: HSVRXUOTAHPEFF-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C=O)C=C2OCCOCCOCC1
Computed Properties
- Exact Mass: 252.09977361g/mol
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54Ų
4`-ForMylbenzo-12-crown-4 Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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